![molecular formula C12H13N3OS B2731936 2-(1-Benzylimidazol-2-yl)sulfanylacetamide CAS No. 413575-76-5](/img/structure/B2731936.png)
2-(1-Benzylimidazol-2-yl)sulfanylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Chemical Reactions Analysis
Imidazole derivatives have broad range of chemical and biological properties . They show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .Scientific Research Applications
Anti-Helicobacter pylori Agents
2-(1-Benzylimidazol-2-yl)sulfanylacetamide derivatives have been investigated for their potent and selective activities against the gastric pathogen Helicobacter pylori. A specific carbamate derivative displayed low minimal inhibition concentration values against various clinically relevant H. pylori strains, including those resistant to standard treatments like metronidazole or clarithromycin. This compound also exhibited a clinically acceptable rate of resistance development and showed promising pharmacokinetic profiles for use in H. pylori treatment regimens (Carcanague et al., 2002).
Antimicrobial Activities
Benzimidazole derivatives, including those structurally related to this compound, have been synthesized and shown to possess significant antimicrobial properties. These compounds have demonstrated activity against a range of bacterial strains, including Micrococcus luteus and Bacillus cereus, as well as antifungal activities against Candida albicans and Candida globrata. The structural features of these derivatives, particularly their benzimidazole core, contribute to their antimicrobial efficacy (Kaplancıklı et al., 2004).
Antiprotozoal Activity
Novel derivatives of this compound have been evaluated for their antiprotozoal activity against parasites such as Trichomonas vaginalis, Giardia intestinalis, and Entamoeba histolytica. These compounds have shown potent inhibitory effects, with IC50 values in the nanomolar range, surpassing the efficacy of metronidazole, the standard drug for treating these protozoal infections. The findings suggest the potential of these derivatives as new therapeutic agents for protozoal diseases (Pérez‐Villanueva et al., 2013).
Corrosion Inhibition
In the context of industrial applications, benzimidazole derivatives, including those related to this compound, have been studied for their corrosion inhibition potential. These compounds have demonstrated efficacy in protecting metal surfaces, such as carbon steel, against corrosion in acidic environments. The chemical structure, particularly the presence of benzimidazole and sulfanyl groups, plays a crucial role in the adsorption process on metal surfaces, providing a protective layer against corrosion (Rouifi et al., 2020).
properties
IUPAC Name |
2-(1-benzylimidazol-2-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3OS/c13-11(16)9-17-12-14-6-7-15(12)8-10-4-2-1-3-5-10/h1-7H,8-9H2,(H2,13,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOZREFZGWLYLTM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C=CN=C2SCC(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>37.1 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24784188 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.